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Compound of Interest

Compound Name: Triethylamine borane

Cat. No.: B1366624

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive and hazardous chemicals like Triethylamine
borane (TEAB). This guide provides essential, immediate safety and logistical information,
including detailed operational and disposal plans to foster a secure research environment.

Triethylamine borane is a flammable and corrosive liquid that can cause severe skin burns
and eye damage.[1][2][3][4] It is also moisture-sensitive and can release flammable gases
upon contact with water.[5] Adherence to strict safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against exposure. All
personnel handling Triethylamine borane must use the following equipment.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166. A face shield
may be required for larger
guantities or when splashing is
likely.[1][5][6]

Protects against severe eye
burns and damage from

splashes.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[1][5]
Impervious protective clothing

and boots may be necessary.

[6]

Prevents severe skin burns
and absorption of harmful

substances.[1][3]

Hand Protection

Impervious gloves are
required.[6] While specific
breakthrough times are not
listed, gloves must be

inspected before use.

Protects hands from direct

contact and chemical burns.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced.[5]
A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI

Z88.2 standards is necessary.

[1]

Protects the respiratory tract
from chemical burns and

irritation.[1]

Experimental Protocol: Safe Handling of
Triethylamine Borane
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This protocol outlines the procedural steps for the safe handling of Triethylamine borane in a
laboratory setting.

1. Preparation and Engineering Controls:
e Work in a well-ventilated area, preferably within a chemical fume hood.

e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[2][5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][6]

e Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]
2. Donning Personal Protective Equipment (PPE):

o Before handling the reagent, put on all required PPE as specified in the table above.
3. Handling the Reagent:

o Keep the container tightly closed when not in use.[1][2]

e Avoid contact with eyes, skin, and clothing.[1]

e Do not breathe mists or vapors.[2]

e Use only non-sparking tools.[2][5]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

e Avoid contact with water and moisture, as it is moisture-sensitive.[1][2]

4. Spill and Emergency Procedures:

e Minor Spill: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]
Place the absorbed material into a suitable, closed container for disposal.[1][5]

e Major Spill: Evacuate the area and prevent entry. Remove all sources of ignition.[1]
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» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Seek immediate medical attention.[1]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2] Seek immediate medical attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][3]

5. Disposal Plan:

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

o Consult local, regional, and national hazardous waste regulations for complete and accurate
classification.[5]

o Waste can potentially be burned in a chemical incinerator equipped with an afterburner and
scrubber.[3] Exercise extreme care during ignition due to its high flammability.[3]

e Do not empty into drains.[2]

Workflow for Handling Triethylamine Borane

The following diagram illustrates the logical workflow for the safe handling of Triethylamine
borane.
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Workflow for Safe Handling of Triethylamine Borane

Handling Post-Handling

Preparation
‘ Verify Fume Hood Operation }——{ Check Eyewash & Safety Shower }——{ Don Required PPE ‘ ‘Ground Equipment }——{ Handle Reagent [~ ™| sSecure Container Clean Work Area }——{ Dispose of Waste H Doff PPE ‘

1t SpillExposure:

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Triethylamine borane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1366624#personal-protective-equipment-for-
handling-triethylamine-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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